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Compound of Interest

Compound Name: cis-4-Nonene

Cat. No.: B084754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of (Z)-4-

Nonene, also known as cis-4-Nonene. The information is curated for professionals in research

and development who require precise data for experimental design, process modeling, and

substance characterization. This document includes a detailed summary of quantitative data,

standardized experimental protocols for property determination, and a logical diagram

illustrating the interplay of factors influencing these properties.

Core Physical Properties of (Z)-4-Nonene
(Z)-4-Nonene is an unsaturated hydrocarbon with the molecular formula C₉H₁₈.[1] As an

alkene, its physical characteristics are largely dictated by its molecular weight and the

geometry of its cis-double bond. The following table summarizes its key physical properties.
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Physical Property Value Units

Molecular Formula C₉H₁₈ -

Molecular Weight 126.24 g/mol

Boiling Point 143 °C

Density 0.729 - 0.73 g/mL or g/cm³

Refractive Index 1.419 - 1.426 -

Flash Point 27.2 - 30 °C

Vapor Pressure 6.06 mmHg at 25°C

Solubility in Water Insoluble -

Solubility in Organic Solvents Soluble -

Melting Point Not available -

Note: The melting point for many simple alkenes is not well-documented as they tend to have

very low melting points.

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid alkenes like (Z)-4-Nonene. These protocols are based on standard

laboratory practices.

Determination of Boiling Point (Capillary Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[2][3]

Apparatus: Thiele tube or a beaker with a high-boiling point liquid (e.g., paraffin oil),

thermometer, a small test tube (fusion tube), and a capillary tube sealed at one end.[2][4]

Procedure:
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A small amount of (Z)-4-Nonene is placed in the fusion tube.

The capillary tube is placed inside the fusion tube with its open end submerged in the

liquid.

The fusion tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in the oil bath within the Thiele tube.

The oil bath is heated gently. As the temperature rises, air trapped in the capillary tube will

escape, forming a stream of bubbles.[4][5]

The heat is removed once a steady stream of bubbles is observed.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.[2]

Determination of Density (Pycnometer or Volumetric
Method)
Density is the mass per unit volume of a substance.[6]

Apparatus: A pycnometer (density bottle) or a graduated cylinder and an electronic balance.

[6][7]

Procedure:

The mass of a clean, dry measuring cylinder is recorded.[8]

A known volume of (Z)-4-Nonene (e.g., 20 cm³) is added to the measuring cylinder.[8]

The mass of the measuring cylinder containing the liquid is recorded.

The mass of the liquid is determined by subtracting the mass of the empty cylinder from

the mass of the filled cylinder.
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The density is calculated by dividing the mass of the liquid by its volume.[6][8] For higher

accuracy, a pycnometer is used, which is a flask with a precisely known volume.[7]

Determination of Refractive Index (Refractometer
Method)
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Apparatus: An Abbe refractometer is commonly used for this measurement.

Procedure:

The refractometer is calibrated using a standard sample with a known refractive index.

A few drops of (Z)-4-Nonene are placed on the prism of the refractometer.

The prism is closed, and the light source is positioned.

While looking through the eyepiece, the adjustment knob is turned until the boundary line

between the light and dark regions is sharp and centered on the crosshairs.

The refractive index is read from the instrument's scale.

Determination of Solubility
Solubility is the ability of a substance (solute) to dissolve in a solvent.

Apparatus: Test tubes, vortex mixer (optional).

Procedure:

A small, measured amount of (Z)-4-Nonene (e.g., 0.1 mL) is added to a test tube.

A small, measured volume of the solvent (e.g., 2 mL of water or an organic solvent) is

added to the same test tube.[9]

The mixture is shaken vigorously for 10-20 seconds.[10]
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The mixture is allowed to stand and observed.

If the liquid forms a single homogeneous phase, it is considered soluble (or miscible). If

two distinct layers form, it is insoluble (or immiscible).[10] (Z)-4-Nonene, being nonpolar, is

expected to be insoluble in polar solvents like water but soluble in nonpolar organic

solvents.[1][5]

Logical Relationships in Physical Properties of
Alkenes
The physical properties of an alkene such as (Z)-4-Nonene are not independent but are

logically interconnected, stemming from its fundamental molecular structure. The following

diagram illustrates these relationships.

Factors Influencing Physical Properties of Alkenes

Molecular Structure
(e.g., (Z)-4-Nonene)

Molecular Weight

determines

Intermolecular Forces
(van der Waals)

influences strength of Density

packing efficiency affects

Polarity
(Nonpolar)

determines

Refractive Index

electron density affects

increases with

Boiling Point

stronger forces lead to higher

Vapor Pressure

stronger forces lead to lower

inversely related to

Solubility

dictates 'like dissolves like'

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

http://chem.ws/dl-1014/exp12-organics.pdf
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.aip.org [pubs.aip.org]

2. vijaynazare.weebly.com [vijaynazare.weebly.com]

3. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

5. scribd.com [scribd.com]

6. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

7. mt.com [mt.com]

8. wjec.co.uk [wjec.co.uk]

9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

10. chem.ws [chem.ws]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of (Z)-4-Nonene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084754#physical-properties-of-z-4-nonene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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